Cas no 2887-97-0 (2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-)

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- structure
2887-97-0 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-
CAS No:2887-97-0
MF:C18H12O2
MW:260.286684989929
CID:265328
PubChem ID:6451462
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-
    • 2,6-diphenylcyclohexa-2,5-diene-1,4-dione
    • 2,6-Diphenylbenzoquinone
    • SCHEMBL987908
    • 2,5-Cyclohexadiene-1,4-dione, 2,6-diphenyl-
    • DTXSID30183072
    • BDBM50340590
    • 2,6-diphenyl-[1,4]benzoquinone
    • 2,6-diphenyl-1,4-benzoquinone
    • AKOS005216330
    • CHEMBL1762679
    • 2887-97-0
    • Inchi： 1S/C18H12O2/c19-15-11-16(13-7-3-1-4-8-13)18(20)17(12-15)14-9-5-2-6-10-14/h1-12H
    • InChI Key： SMDLELADPFDJCZ-UHFFFAOYSA-N
    • SMILES： O=C1C(=CC(C=C1C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 260.08376
  • Monoisotopic Mass: 260.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Production Method

Production Method 1

98-80-6 98-80-6
363-03-1 363-03-1
2887-97-0 2887-97-0
844-51-9 844-51-9
Reaction Conditions
1.1 Reagents: Tetrafluoroboric acid Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Palladium trifluoroacetate Solvents: Tetrahydrofuran ,  Water ;  24 h, rt
1.2 Reagents: Iron chloride (FeCl3) Solvents: Dichloromethane ;  1 h, rt
Reference
Synthesis and evaluation of arylquinones as BACE1 inhibitors, β-amyloid peptide aggregation inhibitors, and destabilizers of preformed β-amyloid fibrils
Ortega, Andrea; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2183-2187

Production Method 2

98-80-6 98-80-6
2887-97-0 2887-97-0
844-51-9 844-51-9
Reaction Conditions
1.1 Reagents: 2,6-Dichloro-1,4-benzoquinone Catalysts: Palladium trifluoroacetate Solvents: Acetone ;  48 h, rt
Reference
Palladium-Catalyzed Direct C-H Functionalization of Benzoquinone
Walker, Sarah E.; et al, Angewandte Chemie, 2014, 53(50), 13876-13879

Production Method 3

1079-21-6 1079-21-6
2887-97-0 2887-97-0
844-51-9 844-51-9
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Pivalic acid ,  Silver carbonate ,  Oxygen Catalysts: Palladium diacetate Solvents: Benzene ;  24 h, 140 °C
Reference
Tandem oxidation-oxidative C-H/C-H cross-coupling: synthesis of arylquinones from hydroquinones
Zhang, Shuai; et al, Chemical Communications (Cambridge, 2013, 49(40), 4558-4560

Production Method 4

53558-55-7 53558-55-7
2887-97-0 2887-97-0
844-51-9 844-51-9
Reaction Conditions
Reference
Product subclass 8: alkynyl-,aryl-, and alkenyl-substituted benzo-1,4-quinones
Balci, M.; et al, Science of Synthesis, 2006, 28, 131-156

Production Method 5

2887-97-0 2887-97-0
844-51-9 844-51-9
Reaction Conditions
Reference
Product subclass 8: alkynyl-,aryl-, and alkenyl-substituted benzo-1,4-quinones
Balci, M.; et al, Science of Synthesis, 2006, 28, 131-156

Production Method 6

2887-97-0 2887-97-0
363-03-1 363-03-1
844-51-9 844-51-9
Reaction Conditions
1.1 Reagents: Palladium diacetate Solvents: Acetic acid ,  Benzene
Reference
Oxidative coupling of quinones and aromatic compounds by palladium(II) acetate
Itahara, Toshio, Journal of Organic Chemistry, 1985, 50(26), 5546-50

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Raw materials

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Preparation Products

2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl- Related Literature

2887-97-0 (2,5-Cyclohexadiene-1,4-dione,2,6-diphenyl-) Related Products

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